Cas no 326815-42-3 (1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(3-isopropoxyphenyl)thiourea)

• Product Name: 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(3-isopropoxyphenyl)thiourea
• CAS No: 326815-42-3
• MF: C₁₇H₁₇ClF₃N₃OS
• MW: 403.849591970444
• CID: 3167900
• PubChem ID: 84820016
• Update Time: 2025-10-09

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(3-isopropoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 326815-42-3
• 1-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-3-[3-(propan-2-yloxy)phenyl]thiourea
• 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(3-isopropoxyphenyl)thiourea

• Inchi： 1S/C17H17ClF3N3OS/c1-10(2)25-13-5-3-4-12(7-13)24-16(26)23-9-15-14(18)6-11(8-22-15)17(19,20)21/h3-8,10H,9H2,1-2H3,(H2,23,24,26)
• InChI Key： PTTKUIWMYDXCBF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1CNC(NC1=CC=CC(=C1)OC(C)C)=S

Computed Properties

• Exact Mass: 403.073
• Monoisotopic Mass: 403.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3A^2
• XLogP3: 4.3

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(3-isopropoxyphenyl)thiourea Security Information

• Storage Condition：(BD285101)